Cas no 32769-02-1 (Chrysin-7-O-beta-D-glucuronide)

• Product name: Chrysin-7-O-beta-D-glucuronide
• CAS No: 32769-02-1
• MF: C₂₃H₂₂O₁₃
• MW: 506.412988185883
• CID: 2664914

Chrysin-7-O-beta-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-(β-D-glucopyranuronosyloxy)-2-(4-hydroxy-3,5-dimethoxyphenyl)-4H-1-benzopyran-4-one
• Q63408672
• Tricin 7-glucuronide
• 7-GlcA tricin
• 7-GlcA tricin (NMR)
• Chrysin-7-O-beta-D-glucuronide

• Inchi： 1S/C23H22O13/c1-32-14-3-8(4-15(33-2)17(14)26)12-7-11(25)16-10(24)5-9(6-13(16)35-12)34-23-20(29)18(27)19(28)21(36-23)22(30)31/h3-7,18-21,23-24,26-29H,1-2H3,(H,30,31)/t18-,19-,20+,21-,23+/m0/s1
• InChI Key： HJWFFBNADKDQPV-KHYDEXNFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1=CC(=C2C(C=C(C3C=C(C(=C(C=3)OC)O)OC)OC2=C1)=O)O

Computed Properties

• Exact Mass: 506.106
• Monoisotopic Mass: 506.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides